Cas no 1210838-82-6 (5-Bromo-3-ethynylpyridin-2-ylamine)

• Product Name: 5-Bromo-3-ethynylpyridin-2-ylamine
• CAS No: 1210838-82-6
• MF: C₇H₅BrN₂
• MW: 197.032000303268
• MDL: MFCD10566045
• CID: 839079
• PubChem ID: 45789786
• Update Time: 2025-05-23

5-Bromo-3-ethynylpyridin-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-ethynylpyridin-2-ylamine
• 5-bromo-3-ethynylpyridin-2-amine
• MKIMFNOYJFCQRQ-UHFFFAOYSA-N
• FCH881056
• 5-bromo-3-ethynyl-pyridin-2-ylamine
• RL00880
• BC004538
• AB0035183
• AX8159138
• X9469
• ST24029385
• J-517022
• SCHEMBL10017418
• DS-1322
• AKOS006302680
• FS-3447
• CS-0018868
• MFCD10566045
• DB-061854
• 1210838-82-6
• DTXSID20672021

• MDL： MFCD10566045
• Inchi： 1S/C7H5BrN2/c1-2-5-3-6(8)4-10-7(5)9/h1,3-4H,(H2,9,10)
• InChI Key： MKIMFNOYJFCQRQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C#C)=C1)N

Computed Properties

• Exact Mass: 195.96400
• Monoisotopic Mass: 195.96361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 1.4

Experimental Properties

• PSA: 39.64000
• LogP: 1.33770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-Bromo-3-ethynylpyridin-2-ylamine

5-Bromo-3-Ethynylpyridin-2-Ylamine: A Comprehensive Overview

The compound 5-Bromo-3-Ethynylpyridin-2-Ylamine (CAS No. 1210838-82-6) is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bromopyridine derivatives, which have been extensively studied due to their unique electronic properties and biological activities. The structure of 5-Bromo-3-Ethynylpyridin-2-Ylamine consists of a pyridine ring substituted with a bromine atom at position 5, an ethynyl group at position 3, and an amino group at position 2. These substituents contribute to its reactivity, stability, and functional versatility.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-Bromo-3-Ethynylpyridin-2-Ylamine through various methodologies. One prominent approach involves the use of cross-coupling reactions, such as the Sonogashira reaction, which allows for the precise introduction of the ethynyl group onto the pyridine ring. This method has been optimized to achieve high yields and excellent regioselectivity, making it a cornerstone in the synthesis of similar heterocyclic compounds. Additionally, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

The biological activity of 5-Bromo-3-Ethynylpyridin-2-Ylamine has been a focal point in recent studies. Preclinical investigations have demonstrated its potential as an antimicrobial agent, particularly against Gram-positive bacteria and fungal pathogens. The bromine substituent is believed to play a critical role in enhancing the compound's ability to disrupt bacterial cell membranes, while the ethynyl group contributes to its lipophilicity, facilitating membrane penetration. Furthermore, this compound has shown promise as an anticancer agent, with studies indicating its ability to induce apoptosis in various cancer cell lines. The amino group at position 2 is thought to enhance the compound's bioavailability and target specificity.

In addition to its biological applications, 5-Bromo-3-Ethynylpyridin-2-Ylamine has garnered interest in materials science due to its electronic properties. The pyridine ring serves as a rigid aromatic framework, while the substituents introduce functional groups that can be tailored for specific applications. For instance, researchers have explored its use as a building block for organic light-emitting diodes (OLEDs), where its electron-withdrawing properties enhance device efficiency. Similarly, its application in catalysis has been investigated, with studies highlighting its ability to act as a ligand in transition metal-catalyzed reactions.

From a pharmacological standpoint, 5-Bromo-3-Ethynylpyridin-2-Ylamine exhibits favorable pharmacokinetic properties, including moderate solubility and bioavailability. These characteristics make it an attractive candidate for drug development programs targeting infectious diseases and cancer. Ongoing clinical trials are evaluating its safety profile and efficacy in preclinical models, with encouraging results suggesting potential progression to human trials.

In conclusion, 5-Bromo-3-Ethynylpyridin-2-Ylamine (CAS No. 1210838-82-6) is a multifaceted compound with diverse applications across chemistry, biology, and materials science. Its unique structure enables a wide range of functional properties that continue to be explored through cutting-edge research methodologies. As advancements in synthetic chemistry and drug discovery accelerate, this compound is poised to play an increasingly important role in addressing pressing challenges in healthcare and technology.